N-(2,5-difluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,5-difluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.
Scientific Research Applications
Antimicrobial Activity
Research on derivatives of rhodanine-3-acetic acid, a structurally related compound, has demonstrated significant antimicrobial activity against a range of bacteria, mycobacteria, and fungi. These compounds have shown particular efficacy against mycobacteria, with certain derivatives displaying minimum inhibitory concentrations (MIC) effective against Mycobacterium tuberculosis. This highlights the potential of such compounds in addressing resistant strains of bacteria and mycobacteria (Krátký, Vinšová, & Stolaříková, 2017).
Anticancer and Antiviral Activities
Derivatives incorporating the thiazol-4-yl moiety have been synthesized and tested for their anticancer and antiviral activities. Some compounds demonstrated selective inhibition of leukemia cell lines and showed high activity against the Tacaribe virus strain. This suggests the potential therapeutic applications of these compounds in treating specific cancers and viral infections (Havrylyuk, Zimenkovsky, Vasylenko, & Lesyk, 2013).
Anticancer Agents with Low Toxicity
A series of compounds designed as PI3K and mTOR dual inhibitors, including derivatives with the alkylurea moiety replacing the acetamide group, have shown potent antiproliferative activities against various cancer cell lines. These compounds retained antiproliferative activity and demonstrated reduced acute oral toxicity, suggesting their potential as anticancer agents with low toxicity (Xie, Li, Wang, Mao, Xin, Lu, Mei, & Zhang, 2015).
Antioxidant and Anti-inflammatory Compounds
Novel derivatives containing the thiazol-4-yl moiety have been synthesized and evaluated for their antioxidant and anti-inflammatory activities. Some compounds exhibited good antioxidant activity in various assays, and others showed excellent anti-inflammatory activity. This indicates the potential use of these compounds in treating conditions associated with oxidative stress and inflammation (Koppireddi, Komsani, Avula, Pombala, Vasamsetti, Kotamraju, & Yadla, 2013).
Antiproliferative Effect and VEGF-A Inhibition
Compounds synthesized with benzophenone-thiazole derivatives have been evaluated for their antiproliferative effects and ability to inhibit VEGF-A, a key factor in angiogenesis. These studies suggest the potential of these compounds in cancer therapy by inhibiting tumor growth through VEGF-A inhibition (Prashanth, Thirusangu, Vijay Avin, Lakshmi Ranganatha, Prabhakar, & Khanum, 2014).
properties
IUPAC Name |
N-(2,5-difluorophenyl)-2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16F2N4O3S/c1-28-16-5-3-2-4-14(16)24-18(27)25-19-22-12(10-29-19)9-17(26)23-15-8-11(20)6-7-13(15)21/h2-8,10H,9H2,1H3,(H,23,26)(H2,22,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBWNQXRRLAABMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)NC2=NC(=CS2)CC(=O)NC3=C(C=CC(=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16F2N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.